Cas no 1806858-58-1 (Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate)

• Product Name: Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate
• CAS No: 1806858-58-1
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 4795261
• Update Time: 2025-05-24

Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate

• Inchi： 1S/C10H9ClN2O2/c1-15-10(14)7-2-6(4-12)3-9(11)8(7)5-13/h2-3H,4,12H2,1H3
• InChI Key： ZCQHGVCKQYEAIN-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C(=O)OC)C=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate

Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate (CAS No. 1806858-58-1): A Comprehensive Overview

Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate (CAS No. 1806858-58-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, plays a crucial role in various synthetic applications and potential therapeutic developments. The presence of both amino and cyano functional groups, along with a chloro substituent, makes it a versatile intermediate in the synthesis of more complex molecules.

The< strong> molecular structure of Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate consists of a benzoate backbone with substituents that enhance its reactivity and utility. The amino group at the 5-position and the cyano group at the 2-position are particularly significant, as they provide multiple sites for further functionalization. This makes the compound an attractive candidate for use in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological activities.

In recent years, there has been growing interest in the development of novel compounds for therapeutic applications. Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate has been explored in several research studies due to its potential as a precursor in the synthesis of bioactive molecules. For instance, its incorporation into heterocyclic frameworks has been investigated for the development of new antimicrobial agents. The< strong> chloro substituent, in particular, has been shown to enhance binding affinity to biological targets, making it a valuable feature for drug design.

One of the most compelling aspects of Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate is its role in the synthesis of complex pharmacophores. Researchers have leveraged its structural flexibility to create derivatives with enhanced pharmacological properties. For example, modifications at the 3-position have been explored to develop compounds with improved solubility and bioavailability. These advancements highlight the compound's significance as a building block in drug discovery efforts.

The< strong> chemical reactivity of Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate is another area of focus. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor the compound's properties for specific applications. In one notable study, this compound was used as a key intermediate in the synthesis of novel protease inhibitors. The success of this approach underscores its importance in developing targeted therapies for various diseases.

Furthermore, Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate has found applications beyond pharmaceuticals. Its unique structural features make it useful in materials science, particularly in the development of advanced polymers and coatings. The ability to incorporate such functional groups into polymer backbones can lead to materials with enhanced mechanical and chemical properties. This interdisciplinary approach demonstrates the broad utility of this compound.

In conclusion, Methyl 5-aminomethyl-3-chloro-2-cyanobenzoate (CAS No. 1806858-58-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and chemical reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.